Cas no 2171438-73-4 ((2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171438-73-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5928034
• PubChem ID: 165823942
• Update Time: 2025-05-19

(2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1529084
• 2171438-73-4
• (2R)-2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(25(30)31)28-24(29)13-17(16-11-12-16)14-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
• InChI Key： CWUAFQPJCWAFRC-IRCUZVAFSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171438-73-4)

The compound (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171438-73-4) is a specialized chiral amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers and chemists often seek this compound for its role in drug discovery and bioconjugation, particularly in the development of targeted therapies and protease inhibitors.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has surged due to advancements in solid-phase peptide synthesis (SPPS). This technique, widely used in biotechnology and medicinal chemistry, relies on high-purity building blocks to ensure efficient coupling and minimal side reactions. The compound's chiral purity and steric hindrance properties are critical for achieving high yields in complex peptide sequences, a topic frequently searched by synthetic chemists.

Another area of interest is the compound's potential in cancer research. The cyclopropyl moiety is known to enhance metabolic stability, making derivatives of this compound promising candidates for kinase inhibitors and antibody-drug conjugates (ADCs). Online discussions often highlight the need for structurally diverse amino acids to overcome challenges like drug resistance and poor bioavailability, aligning with the compound's utility in modern therapeutics.

From a technical perspective, the Fmoc group in (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid offers excellent compatibility with automated synthesizers, a feature highly valued in high-throughput screening (HTS) workflows. Laboratories focusing on combinatorial chemistry frequently inquire about such reagents to accelerate lead optimization. Additionally, the compound's CAS No. 2171438-73-4 serves as a key identifier in patent literature and regulatory submissions, underscoring its commercial and scientific relevance.

Environmental and green chemistry trends have also influenced the synthesis and use of this compound. Researchers are exploring solvent-free or water-based coupling methods to reduce waste, a topic gaining traction in academic and industrial forums. The Fmoc deprotection process, typically requiring piperidine, is another focal point for innovation, with alternatives like organic bases being investigated to improve sustainability.

In summary, (2R)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171438-73-4) is a versatile tool in peptide science and drug development. Its applications span from biomaterials engineering to precision medicine, addressing contemporary challenges in structural biology and therapeutic design. As the scientific community continues to prioritize molecular diversity and synthetic efficiency, this compound remains a subject of active research and discussion.